N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H13N3O2S3/c1-11-12(16-19-14-7-3-9-18-17(14)24-16)5-2-6-13(11)20-25(21,22)15-8-4-10-23-15/h2-10,20H,1H3
• InChI Key: OBBKRGFZJQIXPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C2=CC=CS2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C17H13N3O2S3
• DSSTOX Substance ID: DTXSID801332933
• Molecular Weight: 387.5 g/mol
• Solubility: 2.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 863595-16-8

Description

Synthesis Analysis

Compound 19a was efficiently synthesized in seven steps from commercially available starting materials. The synthetic route involved several key transformations, leading to moderate to good yields. Detailed characterization was performed using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) techniques .

Chemical Reactions Analysis

• The pyridyl attachment to the thiazolo[5,4-b]pyridine core significantly influenced PI3Kα inhibitory potency .

Physical And Chemical Properties Analysis

• Melting Point : Compound 19c (5-chloro-N-(2-methoxy-5-(7-morpholinothiazolo[5,4-b]pyridin-2-yl)pyridin-3-yl)thiophene-2-sulfonamide) exhibited a melting point range of 116–118°C .

Mechanism of Action

Compound 19a directly interacts with the kinase through key hydrogen bond interactions. Further docking analysis revealed that the N-heterocyclic core of compound 19a plays a crucial role in binding to the kinase .

Future Directions

: Xia, L., Zhang, Y., Zhang, J., Lin, S., Zhang, K., Tian, H., Dong, Y., & Xu, H. (2020). Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. Molecules, 25(20), 4630. DOI: 10.3390/molecules25204630